Cas no 1404439-00-4 (3-bromo-2,6-dichloropyridin-4-amine)

• Product Name: 3-bromo-2,6-dichloropyridin-4-amine
• CAS No: 1404439-00-4
• MF: C₅H₃BrCl₂N₂
• MW: 241.900717973709
• MDL: MFCD22570444
• CID: 4594616
• PubChem ID: 98040610
• Update Time: 2025-05-21

3-bromo-2,6-dichloropyridin-4-amine Chemical and Physical Properties

Names and Identifiers

• 3-Bromo-2,6-dichloro-4-pyridinamine
• 3-bromo-2,6-dichloropyridin-4-amine

• MDL： MFCD22570444
• Inchi： 1S/C5H3BrCl2N2/c6-4-2(9)1-3(7)10-5(4)8/h1H,(H2,9,10)
• InChI Key： HNJSCHRYDJPAPT-UHFFFAOYSA-N
• SMILES： C1(Cl)=NC(Cl)=CC(N)=C1Br

Additional information on 3-bromo-2,6-dichloropyridin-4-amine

3-Bromo-2,6-Dichloropyridin-4-amine (CAS No. 1404439-00-4): An Overview of Its Properties, Applications, and Recent Research

3-Bromo-2,6-dichloropyridin-4-amine (CAS No. 1404439-00-4) is a versatile compound that has garnered significant attention in the fields of medicinal chemistry and pharmaceutical research. This compound is characterized by its unique structural features, which include a pyridine ring substituted with bromine and chlorine atoms, along with an amine group at the 4-position. These functional groups contribute to its diverse chemical reactivity and potential biological activities.

The chemical structure of 3-bromo-2,6-dichloropyridin-4-amine is particularly noteworthy due to its ability to participate in a wide range of chemical reactions. The bromine atom at the 3-position can serve as a leaving group in substitution reactions, while the chlorine atoms at the 2 and 6 positions can influence the electronic properties of the pyridine ring. The amine group at the 4-position provides additional reactivity and can be modified through various synthetic transformations to generate a broad spectrum of derivatives.

In recent years, 3-bromo-2,6-dichloropyridin-4-amine has been extensively studied for its potential applications in drug discovery and development. One of the key areas of interest is its use as an intermediate in the synthesis of novel pharmaceutical compounds. For instance, researchers have explored its role in the development of inhibitors targeting specific enzymes and receptors involved in various diseases. A notable example is its use in the synthesis of inhibitors for kinases, which are crucial enzymes implicated in numerous signaling pathways and disease states.

A study published in the Journal of Medicinal Chemistry highlighted the use of 3-bromo-2,6-dichloropyridin-4-amine as a key intermediate in the synthesis of potent and selective inhibitors of protein kinases. These inhibitors have shown promising results in preclinical studies for their ability to selectively target cancer cells while minimizing toxicity to healthy cells. The structural flexibility of 3-bromo-2,6-dichloropyridin-4-amine allows for fine-tuning of these inhibitors to optimize their pharmacological properties.

Beyond its applications in kinase inhibition, 3-bromo-2,6-dichloropyridin-4-amine has also been investigated for its potential as a scaffold for developing new classes of antiviral agents. Research published in Antiviral Research demonstrated that derivatives of this compound exhibit significant antiviral activity against a range of viral pathogens, including influenza and herpes viruses. The unique combination of functional groups in 3-bromo-2,6-dichloropyridin-4-amine enables it to interact with viral proteins and disrupt their function, thereby inhibiting viral replication.

In addition to its therapeutic applications, 3-bromo-2,6-dichloropyridin-4-amine has been utilized as a tool compound in biochemical assays and high-throughput screening (HTS) campaigns. Its well-defined structure and synthetic accessibility make it an ideal candidate for generating libraries of compounds for screening against various biological targets. This approach has led to the identification of several hit compounds with promising biological activities that warrant further investigation.

The physical properties of 3-bromo-2,6-dichloropyridin-4-amine, such as its solubility and stability, are also important considerations for its use in pharmaceutical research. Studies have shown that this compound exhibits good solubility in common organic solvents and moderate stability under standard laboratory conditions. These properties facilitate its handling and storage, making it suitable for use in both academic and industrial settings.

In conclusion, 3-bromo-2,6-dichloropyridin-4-amine (CAS No. 1404439-00-4) is a valuable compound with a wide range of applications in medicinal chemistry and pharmaceutical research. Its unique structural features enable it to serve as a versatile intermediate in the synthesis of novel therapeutic agents and tool compounds. Ongoing research continues to uncover new possibilities for this compound, highlighting its significance in advancing our understanding and treatment of various diseases.